Cas no 1823873-69-3 (8,8-Difluoro-1-azaspiro[4.5]decane)

• Product Name: 8,8-Difluoro-1-azaspiro[4.5]decane
• CAS No: 1823873-69-3
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 5304295
• PubChem ID: 126843942
• Update Time: 2026-03-10

8,8-Difluoro-1-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8,8-Difluoro-1-azaspiro[4.5]decane

• Inchi： 1S/C9H15F2N/c10-9(11)5-3-8(4-6-9)2-1-7-12-8/h12H,1-7H2
• InChI Key： XEYZPIBVNVCBQH-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CCCN2)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 2
• Topological Polar Surface Area: 12

Additional information on 8,8-Difluoro-1-azaspiro[4.5]decane

Research Brief on 8,8-Difluoro-1-azaspiro[4.5]decane (CAS: 1823873-69-3) in Chemical Biology and Pharmaceutical Applications

8,8-Difluoro-1-azaspiro[4.5]decane (CAS: 1823873-69-3) is a fluorinated spirocyclic amine compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This structurally unique molecule features a spirocyclic core with two fluorine atoms at the 8-position, which imparts distinct physicochemical properties and potential bioactivity. Recent studies have explored its utility as a versatile building block in medicinal chemistry and its potential as a pharmacophore in drug discovery programs targeting central nervous system (CNS) disorders and other therapeutic areas.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a conformational constraint in the design of G protein-coupled receptor (GPCR) modulators. The researchers utilized 8,8-Difluoro-1-azaspiro[4.5]decane as a rigid scaffold to develop novel dopamine receptor ligands, achieving improved selectivity profiles compared to traditional flexible analogs. The fluorination pattern was found to significantly influence both the binding affinity and metabolic stability of the resulting compounds.

In the field of PET (positron emission tomography) tracer development, 8,8-Difluoro-1-azaspiro[4.5]decane has shown promise as a precursor for fluorine-18 labeled compounds. A recent patent application (WO2023051234) describes its use in creating radioligands for neuroimaging applications, particularly for studying neurodegenerative diseases. The spirocyclic structure provides optimal brain penetration properties while the fluorine atoms allow for straightforward radiolabeling.

Metabolic stability studies have revealed that the difluorinated spirocyclic structure of 8,8-Difluoro-1-azaspiro[4.5]decane demonstrates remarkable resistance to cytochrome P450-mediated oxidation, making it particularly valuable for improving the pharmacokinetic profiles of drug candidates. This property was highlighted in a 2024 ACS Medicinal Chemistry Letters paper where incorporation of this moiety led to a 3-fold increase in half-life for a series of serotonin receptor modulators.

The synthetic accessibility of 8,8-Difluoro-1-azaspiro[4.5]decane has been improved through recent methodological advances. A 2023 Organic Process Research & Development publication detailed a scalable, enantioselective synthesis route starting from commercially available materials, achieving >99% ee and 85% overall yield. This development has facilitated broader exploration of the compound's applications in drug discovery programs.

Current research directions include investigating the compound's potential in fragment-based drug discovery, where its relatively small size (MW 175.19) and high three-dimensional character make it an attractive fragment. Preliminary results from an X-ray crystallography screening campaign showed that 8,8-Difluoro-1-azaspiro[4.5]decane forms specific interactions with multiple protein targets, suggesting broad utility in structure-based drug design.

In conclusion, 8,8-Difluoro-1-azaspiro[4.5]decane (CAS: 1823873-69-3) represents a promising structural motif in contemporary medicinal chemistry. Its unique combination of conformational constraint, metabolic stability, and synthetic accessibility positions it as a valuable tool for addressing challenges in CNS drug discovery and beyond. Future research will likely explore additional therapeutic applications and further optimize synthetic routes to enable large-scale production.